Cas no 953009-15-9 (5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate)

• Product Name: 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• CAS No: 953009-15-9
• MF: C₂₃H₁₉ClN₂O₆
• MW: 454.859765291214
• CID: 6434751
• PubChem ID: 16870143
• Update Time: 2025-06-26

5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• 4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-methyl-, [5-(3,4-dimethoxyphenyl)-3-isoxazolyl]methyl ester
• F2496-0893
• (5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate
• AKOS024652912
• [5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• 953009-15-9

• Inchi： 1S/C23H19ClN2O6/c1-13-21(22(26-31-13)16-6-4-5-7-17(16)24)23(27)30-12-15-11-19(32-25-15)14-8-9-18(28-2)20(10-14)29-3/h4-11H,12H2,1-3H3
• InChI Key： AOPBIVLQNMHVEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)OCC2C=C(C3C=CC(=C(C=3)OC)OC)ON=2)=C(C)ON=1

Computed Properties

• Exact Mass: 454.0931640g/mol
• Monoisotopic Mass: 454.0931640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 618.7±55.0 °C(Predicted)
• pka: -3.84±0.45(Predicted)

Additional information on 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate

Comprehensive Overview of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate (CAS No. 953009-15-9)

The compound 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate, identified by its CAS No. 953009-15-9, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining dimethoxyphenyl and chlorophenyl moieties, linked through an oxazole core. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like oxazole derivatives has surged due to their diverse biological activities. The presence of both methoxy and chloro substituents in this compound enhances its potential for interactions with biological targets, making it a candidate for drug discovery programs. Researchers are particularly interested in its possible applications in anti-inflammatory and antimicrobial therapies, aligning with current trends in combating antibiotic resistance.

The synthesis of 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Advanced techniques such as HPLC purification and NMR spectroscopy are essential for characterizing its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability in high-throughput screening assays.

From an industrial perspective, the scalability of producing this compound is a key consideration. Innovations in green chemistry and catalytic processes are being explored to minimize environmental impact while maintaining cost-effectiveness. This aligns with the growing emphasis on sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in crop protection. The oxazole scaffold is known for its pesticidal properties, and modifications like those in CAS No. 953009-15-9 could lead to new agrochemicals with improved efficacy and safety profiles. This is particularly relevant given the increasing global focus on food security and sustainable agriculture.

In summary, 5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate represents a versatile chemical with broad applications in life sciences. Its unique structure and functional groups make it a valuable tool for researchers addressing some of today's most pressing challenges, from drug discovery to agricultural innovation. As scientific advancements continue, this compound is likely to remain a focal point in interdisciplinary research.